Cas no 1355203-40-5 (9-Fluoro-5,6-dimethyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one)

• Product Name: 9-Fluoro-5,6-dimethyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one
• CAS No: 1355203-40-5
• MF: C₁₄H₁₅FN₂O
• MW: 246.280106782913
• CID: 5218087
• Update Time: 2025-06-13

9-Fluoro-5,6-dimethyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one Chemical and Physical Properties

Names and Identifiers

• 9-Fluoro-5,6-dimethyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one

• Inchi： 1S/C14H15FN2O/c1-8-3-4-10(15)12-13(8)17(2)11-5-6-16-7-9(11)14(12)18/h3-4,16H,5-7H2,1-2H3
• InChI Key： JHCQSVXDZUGUHC-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(CNCC2)C(=O)C2=C(F)C=CC(C)=C12

Additional information on 9-Fluoro-5,6-dimethyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one

Comprehensive Overview of 9-Fluoro-5,6-dimethyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one (CAS No. 1355203-40-5)

The compound 9-Fluoro-5,6-dimethyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one (CAS No. 1355203-40-5) is a fluorinated naphthyridine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This heterocyclic molecule combines a benzo[b][1,6]naphthyridine core with fluorine and methyl substituents, making it a subject of interest for drug discovery and material science applications.

Researchers have explored the synthetic pathways of this compound extensively, focusing on its potential as a building block for small-molecule therapeutics. The presence of the fluoro group at the 9-position and methyl groups at the 5,6-positions enhances its metabolic stability and lipophilicity, which are critical factors in drug design. Recent studies suggest that derivatives of this scaffold may exhibit kinase inhibitory activity, aligning with current trends in targeting protein kinases for cancer therapy and inflammatory diseases.

In the context of AI-driven drug discovery, 9-Fluoro-5,6-dimethyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one has been flagged in computational screenings as a candidate for virtual library design. Its molecular properties, such as hydrogen bond acceptors/donors and rotatable bonds, comply with Lipinski's rule of five, making it a viable lead compound. This aligns with the growing demand for fragment-based drug discovery (FBDD) tools in pharmaceutical R&D.

The compound's spectroscopic characterization (NMR, LC-MS) reveals distinct peaks attributable to its fluorinated aromatic system, which aids in quality control during synthesis. Analytical chemists often search for HPLC purification methods specific to this molecule, given its moderate polarity. Recent publications highlight optimized column chromatography conditions using C18 stationary phases with methanol/water gradients.

From a material science perspective, the rigid naphthyridinone framework of this compound has been investigated for organic electronic applications. Its potential as a fluorescence probe or photocatalyst component is being explored, coinciding with industry interest in energy-efficient luminescent materials. The electron-withdrawing fluorine atom may enhance charge transport properties in organic semiconductors.

Environmental scientists have examined the biodegradation profile of similar fluorinated naphthyridines, addressing concerns about persistent organic pollutants. While 1355203-40-5 shows moderate aqueous solubility (logP ~2.8), its environmental fate remains an active research area, particularly regarding advanced oxidation processes for wastewater treatment.

Patent literature indicates growing commercial interest in this chemical space, with applications ranging from agricultural chemicals to veterinary pharmaceuticals. The structure-activity relationship (SAR) studies of its analogs frequently appear in medicinal chemistry journals, reflecting its versatility as a privileged scaffold.

For laboratory handling, standard personal protective equipment (PPE) is recommended when working with 9-Fluoro-5,6-dimethyl-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one, though it doesn't exhibit extreme toxicity. The compound typically appears as a white to off-white crystalline powder with a melting point range of 210-215°C, as documented in technical datasheets.

The global market for such fine chemicals has expanded with the rise of contract research organizations (CROs) specializing in custom synthesis. Current pricing trends for CAS 1355203-40-5 reflect its status as a research-grade compound, with availability through major chemical suppliers in milligram to kilogram quantities.

Future research directions may explore its cocrystal formation with coformers to modify physicochemical properties, a strategy gaining traction in pharmaceutical formulation. Additionally, its potential in metal-organic frameworks (MOFs) as a functional ligand represents an emerging interdisciplinary application.